Cas no 1774-36-3 (4,4'-Dimethoxydiphenylsulfoxide)

• Product Name: 4,4'-Dimethoxydiphenylsulfoxide
• CAS No: 1774-36-3
• MF: C₁₄H₁₄O₃S
• MW: 262.324162960052
• MDL: MFCD08443609
• CID: 41967
• PubChem ID: 238614
• Update Time: 2025-04-18

4,4'-Dimethoxydiphenylsulfoxide Chemical and Physical Properties

Names and Identifiers

• 4,4'-Sulfinylbis(methoxybenzene)
• 4,4'-Dimethoxy diphenylsulfoxide
• 1-Methoxy-4-((4-methoxyphenyl)sulfinyl)benzene
• 1-methoxy-4-(4-methoxyphenyl)sulfinylbenzene
• Bis(4-methoxyphenyl) sulfoxide
• 1-methoxy-4-(4-methoxyphenyl)sulfinyl-benzene
• NSC655046
• Benzene, 1,1'-sulfinylbis[4-methoxy-
• 1-METHOXY-4-(4-METHOXYPHENYLSULFINYL)BENZENE
• 1-methoxy-4-[(4-methoxyphenyl)sulfinyl]benzene
• NSC43074
• PubChem15332
• bis-(4-methoxyphenyl)sulfoxide
• bis-[4-methoxyphenyl] sulfoxid
• J-011281
• 4,4'-dimethoxydiphenyl sulfoxide
• DTXSID20285872
• NSC 43074
• bis-[4-methoxyphenyl] sulfoxide
• 4,4'-Dimethoxy diphenyl sulfoxide
• MFCD08443609
• NSC-655046
• LEDPSBGADKSDKI-UHFFFAOYSA-N
• 1774-36-3
• SCHEMBL2786401
• 4,4-DIMETHOXYDIPHENYLSULFOXIDE
• CS-0061974
• DS-14532
• AKOS015962315
• A812258
• NSC-43074
• 4,4'-Dimethoxy diphenylsulfoxide; 1-Methoxy-4-((4-methoxyphenyl)sulfinyl)benzene
• 4,4'-Dimethoxydiphenylsulfoxide

• MDL： MFCD08443609
• Inchi： 1S/C14H14O3S/c1-16-11-3-7-13(8-4-11)18(15)14-9-5-12(17-2)6-10-14/h3-10H,1-2H3
• InChI Key： LEDPSBGADKSDKI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 262.06600
• Monoisotopic Mass: 262.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 54.7

Experimental Properties

• Density: 1.27
• Boiling Point: 426.2°C at 760 mmHg
• Flash Point: 211.6°C
• Refractive Index: 1.63
• PSA: 54.74000
• LogP: 3.73620

4,4'-Dimethoxydiphenylsulfoxide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides